Cas no 2138270-91-2 (2-cyclobutyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-cyclobutyl-2H-1,2,3-triazol-4-amine
• CAS No: 2138270-91-2
• MF: C₆H₁₀N₄
• MW: 138.17040014267
• CID: 6298883
• PubChem ID: 154867413
• Update Time: 2025-06-08

2-cyclobutyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2138270-91-2
• 2-cyclobutyl-2H-1,2,3-triazol-4-amine
• EN300-783825

• Inchi： 1S/C6H10N4/c7-6-4-8-10(9-6)5-2-1-3-5/h4-5H,1-3H2,(H2,7,9)
• InChI Key： MAMARICQGRMBSU-UHFFFAOYSA-N
• SMILES： N1(C2CCC2)N=CC(N)=N1

Computed Properties

• Exact Mass: 138.090546336g/mol
• Monoisotopic Mass: 138.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-cyclobutyl-2H-1,2,3-triazol-4-amine

Professional Introduction to 2-cyclobutyl-2H-1,2,3-triazol-4-amine (CAS No. 2138270-91-2)

2-cyclobutyl-2H-1,2,3-triazol-4-amine, identified by its Chemical Abstracts Service number (CAS No. 2138270-91-2), is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine features a unique structural framework that has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

The molecular structure of 2-cyclobutyl-2H-1,2,3-triazol-4-amine consists of a cyclobutyl group attached to a triazol ring system, with an amine functional group at the 4-position. This configuration imparts specific electronic and steric properties that make it a valuable scaffold for designing novel bioactive molecules. The cyclobutyl moiety contributes to steric hindrance, which can influence binding affinity and selectivity in biological targets, while the triazol ring provides a stable aromatic core capable of interacting with various pharmacophores.

In recent years, there has been a growing interest in exploring the pharmacological potential of triazol derivatives. The triazol ring system is known for its versatility in medicinal chemistry, often serving as a key structural element in drugs targeting infectious diseases, inflammatory conditions, and even oncological disorders. The incorporation of the cyclobutyl group into this framework further enhances the compound's complexity and potential for modulating biological pathways.

One of the most compelling aspects of 2-cyclobutyl-2H-1,2,3-triazol-4-amine is its role as a building block for more complex molecules. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacokinetic properties or improved target specificity. For instance, studies have demonstrated that modifications at the cyclobutyl or triazol positions can significantly alter the compound's interactions with biological receptors, leading to novel therapeutic effects.

The compound's relevance is further underscored by its presence in several ongoing research initiatives aimed at addressing unmet medical needs. In particular, investigations into its antimicrobial and anti-inflammatory properties have shown promising results in preclinical models. The ability of 2-cyclobutyl-2H-1,2,3-triazol-4-amine to modulate key signaling pathways associated with these conditions makes it a compelling candidate for further development.

From a synthetic chemistry perspective, the preparation of 2-cyclobutyl-2H-1,2,3-triazol-4-amine represents an intriguing challenge due to the need for precise functionalization of both the cyclobutyl and triazol moieties. Advances in synthetic methodologies have enabled more efficient routes to this compound, facilitating its exploration in drug discovery programs. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly valuable in constructing the desired molecular architecture.

The pharmacokinetic profile of 2-cyclobutyl-2H-1,2,3-triazol-4-amine is another critical consideration in its development as a therapeutic agent. Studies have begun to elucidate its absorption, distribution, metabolism, and excretion (ADME) properties, providing insights into how it behaves within the biological system. These findings are essential for optimizing dosing regimens and minimizing potential side effects.

In conclusion, 2-cyclobutyl-2H-1,2,3-triazol-4-amines (CAS No. 2138270-91-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic interventions. As research continues to uncover new applications and synthetic strategies for this molecule, its importance in medicinal chemistry is likely to grow even further.